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Compound of Interest

Compound Name: Metanilic acid

Cat. No.: B358948 Get Quote

Metanilic acid, a significant organic compound, serves as a crucial intermediate in the

synthesis of a wide array of chemicals, most notably in the dye and pharmaceutical industries.

This guide provides a comprehensive overview of its chemical identity, properties, synthesis

protocols, and primary applications, tailored for researchers, scientists, and professionals in

drug development.

Chemical Identity and Synonyms
The International Union of Pure and Applied Chemistry (IUPAC) name for metanilic acid is 3-

aminobenzenesulfonic acid[1][2]. It is also referred to as 3-aminobenzene-1-sulfonic acid[2].

Due to its widespread use, it is known by several other names.

A comprehensive list of its synonyms includes:

m-Aminobenzenesulfonic acid[3][4]

m-Anilinesulfonic acid[2][3]

m-Sulfanilic acid[3][4][5]

Aniline-m-sulfonic acid[3][5]

3-Sulfoaniline[3][4][6][7]

1-Aminobenzene-3-sulfonic acid[3][4][7]

Aniline-3-sulfonic acid[6][7]
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Physicochemical Properties
Metanilic acid is a white powder or colorless needles that is slightly soluble in water[2][4][8]. Its

key quantitative properties are summarized in the table below for easy reference.

Property Value Reference

Molecular Formula C₆H₇NO₃S [1][2][6]

Molar Mass 173.19 g/mol [1][2]

Density 1.69 g/cm³ [1][2][5]

Melting Point >300 °C (decomposes) [1][2][6]

Acidity (pKa) 3.74 (in H₂O at 25°C) [2][5]

Water Solubility <1 mg/mL at 22 °C [2]

Experimental Protocols: Synthesis of Metanilic Acid
The industrial production of metanilic acid is primarily achieved through the reduction of m-

nitrobenzenesulfonic acid. Below are detailed methodologies for common laboratory and

industrial synthesis.

A. Reduction of m-Nitrobenzenesulfonic Acid with Iron Filings

This traditional method is widely used in industrial settings and can achieve yields of up to

90%.

Materials:

m-Nitrobenzenesulfonic acid

Iron filings

Dilute acid (e.g., hydrochloric acid)

Water
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Mother liquor (from previous batches, optional)

Procedure:

In a reduction vessel, a portion of the iron filings (e.g., 80 kg) is charged along with mother

liquor (e.g., 30 kg) and water (e.g., 70 kg).

The mixture is heated to boiling and agitated for approximately 40 minutes for activation.

Additional hot water (e.g., 600 kg) is added.

m-Nitrobenzenesulfonic acid is gradually added to the boiling mixture under constant

agitation.

The remaining iron filings are added portion-wise, maintaining the boiling state and

ensuring the temperature does not exceed 102 °C. The reaction is considered complete

when a sample no longer shows the presence of the nitro compound (e.g., via a flash

test).

The resulting solution, containing metanilic acid and its sodium salt, is transferred to a

vaporizer.

The pH of the solution is adjusted to 9, converting all the metanilic acid to its sodium salt.

The solution is concentrated by evaporation until saturation is reached.

The concentrated solution is then transferred to a product dryer to obtain the final product.

B. Catalytic Hydrogenation of 3-Nitrobenzenesulfonic Acid

This method offers a cleaner alternative to the iron reduction method, avoiding the production

of large quantities of iron sludge.

Materials:

Industrial grade m-nitrobenzenesulfonic acid aqueous solution

Alkali aqueous solution (e.g., NaOH solution, ≤40%)
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Palladium on activated carbon catalyst (Pd/C)

Hydrogen gas

Deionized water

Hydrogen peroxide

Procedure:

The industrial grade m-nitrobenzenesulfonic acid aqueous solution is placed in an

autoclave.

The pH of the solution is adjusted to 6-8 using the alkali aqueous solution.

The Pd/C catalyst is added to the solution.

The autoclave is sealed and purged with nitrogen, followed by hydrogen.

The reaction is carried out at a temperature of 60-130 °C and a hydrogen pressure of 0.8-

2.0 MPa with stirring.

The reaction proceeds until hydrogen uptake ceases, indicating the completion of the

reduction.

After the reaction, the mixture is cooled to room temperature, and the reaction slurry is

removed from the autoclave.

The Pd/C catalyst is filtered off. The filtrate is then acidified to precipitate the metanilic
acid, which is collected by filtration.

The recovered Pd/C catalyst can be regenerated by washing with deionized water to form

a slurry, followed by the dropwise addition of hydrogen peroxide with stirring for 1-5 hours.

The regenerated catalyst is then collected by filtration for reuse.

Applications in Drug Development and Dye
Synthesis
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Metanilic acid is a versatile intermediate with significant applications in both the

pharmaceutical and dye industries[9][10][11]. Its bifunctional nature, containing both an amino

group and a sulfonic acid group, allows for its incorporation into a variety of complex molecular

structures[10].

Pharmaceuticals: It is a key building block in the synthesis of sulfa drugs, which are a class

of antimicrobial agents[9][11].

Dye Manufacturing: Metanilic acid is a fundamental precursor for the production of azo

dyes, which are widely used in the textile, leather, and food industries[9][12].

The logical workflow from raw materials to final products involving metanilic acid is illustrated

in the diagram below.

Synthesis of Metanilic Acid

Applications

Nitrobenzene Sulfonation m-Nitrobenzenesulfonic Acid Reduction
(e.g., Fe/acid or H₂/Pd-C) Metanilic Acid

Sulfa Drugs
(Antimicrobials)

Pharmaceutical
Synthesis

Azo Dyes
(Colorants)

Dye
Synthesis

Click to download full resolution via product page

Caption: Synthesis and application workflow of metanilic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b358948?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

